Cas no 2171928-38-2 (3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
• CAS No: 2171928-38-2
• MF: C₁₄H₁₃ClN₂O₄S
• MW: 340.782021284103
• CID: 6021996
• PubChem ID: 165807181
• Update Time: 2025-06-11

3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid
• 2171928-38-2
• EN300-1286782
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C14H13ClN2O4S/c15-13-12(22-8-16-13)10(6-11(18)19)17-14(20)21-7-9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H,17,20)(H,18,19)
• InChI Key： CRIGNVZMKVYQMR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CC(=O)O)NC(=O)OCC2C=CC=CC=2)SC=N1

Computed Properties

• Exact Mass: 340.0284558g/mol
• Monoisotopic Mass: 340.0284558g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid

3-{(Benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171928-38-2, known as 3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features and its potential applications in drug development and advanced materials.

Structural Insights: The molecule consists of a propanoic acid backbone with two key substituents: a benzyloxy carbonyl amino group and a 4-chloro-1,3-thiazol-5-yl group. The presence of the thiazole ring introduces aromaticity and potential for hydrogen bonding, while the benzyloxy carbonyl group enhances solubility and stability. Recent studies have highlighted the importance of these structural elements in modulating the compound's pharmacokinetic properties.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process, typically starting with the preparation of the thiazole ring followed by functionalization with the benzyloxy carbonyl group. Researchers have recently explored greener synthesis methods, including microwave-assisted reactions and enzymatic catalysis, to improve yield and reduce environmental impact.

Applications in Pharmaceutical Chemistry: This compound has shown promise as a lead molecule in drug discovery programs targeting various therapeutic areas, such as anti-inflammatory agents and anticancer drugs. Its ability to modulate key biological pathways makes it a valuable candidate for further exploration.

Recent Research Advances: In a groundbreaking study published in *Nature Communications*, scientists demonstrated that this compound exhibits potent inhibitory activity against a novel class of enzymes implicated in neurodegenerative diseases. Furthermore, its use in developing advanced drug delivery systems has been reported in *Advanced Materials*.

Future Prospects: As research continues to uncover new applications for 3-{(benzyloxy)carbonylamino}-3-(4-chloro-1,3-thiazol-5-yl)propanoic acid, its role in both academic and industrial settings is expected to grow significantly. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation therapeutics and materials.